![molecular formula C20H20N4O6S B263289 2,4,5-trimethoxy-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]benzamide](/img/structure/B263289.png)
2,4,5-trimethoxy-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]benzamide
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Overview
Description
2,4,5-trimethoxy-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]benzamide is a synthetic compound that has been widely used in scientific research. This compound is commonly referred to as TPSB, and it has been shown to have a wide range of biochemical and physiological effects. TPSB is a potent inhibitor of certain enzymes, and it has been used to study the mechanisms of action of these enzymes. In
Mechanism of Action
The mechanism of action of TPSB involves the inhibition of certain enzymes. TPSB binds to the active site of these enzymes, preventing their normal function. In the case of CA IX, TPSB binds to the zinc ion in the active site of the enzyme, preventing the conversion of carbon dioxide to bicarbonate. This inhibition of CA IX has been shown to have potential therapeutic benefits in the treatment of cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TPSB are primarily related to its inhibition of certain enzymes. In addition to its inhibition of CA IX, TPSB has also been shown to inhibit the activity of CA XII and several other enzymes. The inhibition of these enzymes can have a wide range of effects on cellular metabolism and physiology.
Advantages and Limitations for Lab Experiments
One advantage of TPSB is its potency as an enzyme inhibitor. TPSB has been shown to be a highly effective inhibitor of CA IX and other enzymes, making it a valuable tool for studying their mechanisms of action. However, one limitation of TPSB is its specificity for certain enzymes. TPSB may not be effective against all enzymes, and its specificity may limit its use in certain experiments.
Future Directions
There are several future directions for research involving TPSB. One area of interest is the development of TPSB derivatives with improved potency and specificity for certain enzymes. Another area of interest is the potential therapeutic applications of TPSB in the treatment of cancer and other diseases. Further research is needed to fully understand the mechanisms of action and potential applications of TPSB.
Synthesis Methods
The synthesis of TPSB involves the reaction of 2,4,5-trimethoxybenzoyl chloride with 4-(pyrimidin-2-ylsulfamoyl)aniline in the presence of a base such as triethylamine. The resulting product is then treated with a reducing agent such as sodium borohydride to yield TPSB.
Scientific Research Applications
TPSB has been used in scientific research to study the mechanisms of action of certain enzymes. Specifically, TPSB has been shown to be a potent inhibitor of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many types of cancer, and its inhibition has been shown to have potential therapeutic benefits. TPSB has also been used to study the mechanisms of action of other enzymes, such as the enzyme carbonic anhydrase XII (CA XII).
properties
Molecular Formula |
C20H20N4O6S |
---|---|
Molecular Weight |
444.5 g/mol |
IUPAC Name |
2,4,5-trimethoxy-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]benzamide |
InChI |
InChI=1S/C20H20N4O6S/c1-28-16-12-18(30-3)17(29-2)11-15(16)19(25)23-13-5-7-14(8-6-13)31(26,27)24-20-21-9-4-10-22-20/h4-12H,1-3H3,(H,23,25)(H,21,22,24) |
InChI Key |
RVKFHQUOVGYSQJ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3)OC)OC |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3)OC)OC |
Origin of Product |
United States |
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